Cas no 28930-20-3 (1,2-Benzenediol, ethyl-)

• Product Name: 1,2-Benzenediol, ethyl-
• CAS No: 28930-20-3
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 289724
• PubChem ID: 70278
• Update Time: 2025-04-19

1,2-Benzenediol, ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, ethyl-
• 2-METHOXY-6-METHYLPHENOL
• 3-ethylbenzene-1,2-diol
• Ethylpyrocatechol
• Q27101979
• 3-Ethyl-benzene-1,2-diol
• Ethyl-Benzenediol
• CHEBI:16572
• AKOS016005334
• 73229-71-7
• NS00051105
• DS-4012
• CS-0152558
• 2,3-Dihydroxyethylbenzene
• EINECS 249-318-3
• 3-Ethylcatechol
• UNII-DQ69AC58EV
• 3-ethyl-1,2-benzenediol
• 1,2-Dihydroxy-3-ethylbenzene
• 3-Ethyl-pyrocatechol
• Benzenediol, ethyl-
• MFCD21604516
• DQ69AC58EV
• 933-99-3
• 3-Ethylpyrocatechol
• DTXSID10918521
• C77203
• C06728
• SCHEMBL70065
• 28930-20-3
• UUCQGNWZASKXNN-UHFFFAOYSA-N
• EN300-1599487
• 1,2-Benzenediol, 3-ethyl-

• Inchi： 1S/C8H10O2/c1-2-6-4-3-5-7(9)8(6)10/h3-5,9-10H,2H2,1H3
• InChI Key： UUCQGNWZASKXNN-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC)O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.159
• Boiling Point: 257.2°Cat760mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.578
• PSA: 40.46